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Compound of Interest

Compound Name: alpha-D-Altrofuranose

CAS No.: 41846-93-9

Cat. No.: B15719198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the enzymatic synthesis of α-D-Altrofuranose, a

rare sugar with significant potential in glycobiology and drug development. Due to the absence

of a direct, single-enzyme pathway from common monosaccharides, this protocol outlines a

plausible and scientifically grounded multi-enzyme cascade, starting from the readily available

and inexpensive substrate, D-Fructose. The proposed pathway leverages a series of

isomerases and epimerases to achieve the desired stereochemistry, followed by a final ring

isomerization.

Overall Synthesis Pathway
The proposed enzymatic synthesis of α-D-Altrofuranose from D-Fructose involves a four-step

cascade. Each step is catalyzed by a specific class of enzyme to stereoselectively modify the

sugar backbone and ring structure.
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D-Fructose D-Psicose

 D-Allulose
 3-Epimerase (DAE) D-Allose

 L-Rhamnose
 Isomerase (L-RI) D-Altrose (Pyranose)

 Putative D-Allose
 3-Epimerase alpha-D-Altrofuranose

 Pyranose/Furanose
 Mutase

Step 1: D-Fructose -> D-Psicose

Step 2: D-Psicose -> D-Allose

Step 3: D-Allose -> D-Altrose

Step 4 & Purification

Prepare D-Fructose
Substrate Solution

Add DAE Enzyme
Incubate (60-80°C)

Heat Inactivation
Centrifugation

Take Supernatant
(D-Psicose)

Transfer Supernatant

Add L-RI Enzyme
Incubate (65-70°C)

Heat Inactivation

Take D-Allose Solution

Add Putative Epimerase
Incubate & Monitor

Heat Inactivation

Take D-Altrose Solution

Add Mutase Enzyme
Incubate

Purification
(e.g., Chromatography)

Final Product Analysis
(HPLC, NMR, MS)
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To cite this document: BenchChem. [Application Notes and Protocols for the Enzymatic
Synthesis of α-D-Altrofuranose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15719198/docs#application-notes-and-protocols-for-
the-enzymatic-synthesis-of-d-altrofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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